Cas no 34214-79-4 (4-chlorohexadecane)

• Product Name: 4-chlorohexadecane
• CAS No: 34214-79-4
• MF: C₁₆H₃₃Cl
• MW: 260.886224508286
• CID: 1461634
• PubChem ID: 36721
• Update Time: 2025-04-20

4-chlorohexadecane Chemical and Physical Properties

Names and Identifiers

• 4-chlorohexadecane
• AKOS013838246
• 34214-79-4
• DTXSID10955759
• SCHEMBL3156871

• Inchi： 1S/C16H33Cl/c1-3-5-6-7-8-9-10-11-12-13-15-16(17)14-4-2/h16H,3-15H2,1-2H3
• InChI Key： CAAQQMMFTUZVPL-UHFFFAOYSA-N
• SMILES： ClC(CCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 260.22729
• Monoisotopic Mass: 260.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 8.3

Experimental Properties

• Density: 0.857
• Boiling Point: 326.9°C at 760 mmHg
• Flash Point: 139.6°C
• Refractive Index: 1.444
• PSA: 0